Cas no 89768-06-9 (2-Azabicyclo[2.2.1]heptane-2,3,3-tricarboxylic acid, triethyl ester)
89768-06-9 structure
Product Name:2-Azabicyclo[2.2.1]heptane-2,3,3-tricarboxylic acid, triethyl ester
CAS No:89768-06-9
MF:C15H23NO6
MW:313.34622502327
CID:589665
PubChem ID:13258846
Update Time:2025-04-19
2-Azabicyclo[2.2.1]heptane-2,3,3-tricarboxylic acid, triethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Azabicyclo[2.2.1]heptane-2,3,3-tricarboxylic acid, triethyl ester
- triethyl 3-azabicyclo[2.2.1]heptane-2,2,3-tricarboxylate
- Triethyl 2-azabicyclo[2.2.1]heptane-2,3,3-tricarboxylate
- DTXSID50532568
- 89768-06-9
-
- Inchi: 1S/C15H23NO6/c1-4-20-12(17)15(13(18)21-5-2)10-7-8-11(9-10)16(15)14(19)22-6-3/h10-11H,4-9H2,1-3H3
- InChI Key: DRWFHGKWFVQYBZ-UHFFFAOYSA-N
- SMILES: O(CC)C(C1(C(=O)OCC)C2CCC(C2)N1C(=O)OCC)=O
Computed Properties
- Exact Mass: 313.15253745g/mol
- Monoisotopic Mass: 313.15253745g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 8
- Complexity: 445
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 82.1Ų
2-Azabicyclo[2.2.1]heptane-2,3,3-tricarboxylic acid, triethyl ester Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
89768-06-9 (2-Azabicyclo[2.2.1]heptane-2,3,3-tricarboxylic acid, triethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent